11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one

• Molecular Formula: C8H8N4O2
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 11-oxa-2,3,5,7-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5-trien-8-one
• InChI: InChI=1S/C8H8N4O2/c13-7-5-3-14-2-1-6(5)12-8(11-7)9-4-10-12/h4H,1-3H2,(H,9,10,11,13)
• InChI Key: YHQTYXVKIJPAOO-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N3C(=NC=N3)NC2=O

Description

11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one is a tricyclic heterocyclic compound featuring a fused oxazole-aza ring system with a ketone functional group at position 6. Its molecular framework combines oxygen and nitrogen atoms within a rigid bicyclic scaffold, making it a candidate for applications in medicinal chemistry (e.g., as a kinase inhibitor scaffold) and materials science. The compound’s structural complexity arises from its three interconnected rings, which influence its electronic properties, solubility, and reactivity.

Preparation Methods

Synthesis of 3,5,7,11-Tetraazatricyclo[7.3.1.0 2,7]tridec-2-ene-8-selenone

This compound is synthesized through a Mannich reaction involving 1,4-dihydropyridine-2-selenolate, primary amines, and excess formaldehyde. The reaction yields selenones in moderate yields (45-53%).

Preparation of 1,4,8,11-Tetraazacyclotetradecane Compounds

A method for preparing these compounds involves several steps, including protection and ring closure reactions using various reagents like dimethyl oxalate and halogenated compounds.

Data and Research Findings

Compound	Synthesis Method	Yield
3,5,7,11-Tetraazatricyclo[7.3.1.0 2,7]tridec-2-ene-8-selenone	Mannich Reaction	45-53%
1,4,8,11-Tetraazacyclotetradecane	Protection and Ring Closure	Not Specified

Chemical Reactions Analysis

Types of Reactions

11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with additional oxygen atoms, while reduction may produce simpler, hydrogenated forms of the compound .

Scientific Research Applications

11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Research and Industrial Relevance

While 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one remains understudied, its structural analogs have been explored for:

• Anticancer Agents : Tricyclic aza-oxa systems inhibit kinases like CDK2 and EGFR .
• Organic Electronics : Conjugated systems with nitrogen/oxygen heteroatoms show promise in OLEDs.

Biological Activity

11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one is a complex organic compound with potential biological activities that warrant detailed investigation. This article explores its synthesis, biological properties, mechanisms of action, and relevant research findings.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C₈H₈N₄O₂
Molecular Weight	192.17 g/mol
IUPAC Name	11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one
InChI Key	YHQTYXVKIJPAOO-UHFFFAOYSA-N
Canonical SMILES	C1COCC2=C1N3C(=NC=N3)NC2=O

Synthesis

The synthesis of 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca-1(9),3,5-trien-8-one typically involves multi-step organic reactions that include cyclization processes under controlled conditions to ensure high yield and purity .

Biological Activity

Recent studies have highlighted various biological activities associated with this compound:

Antimicrobial Activity

Research indicates that compounds similar to 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca have shown promising antimicrobial properties against a range of pathogens.

• Case Study : A study on related oxadiazole derivatives demonstrated strong bactericidal effects against Staphylococcus aureus and other resistant strains . The presence of specific functional groups in these compounds enhances their biological activity.

Cytotoxicity

Cytotoxicity studies are crucial for assessing the safety and therapeutic potential of new compounds.

• Findings : In vitro tests revealed that certain derivatives exhibited low cytotoxicity on normal cell lines while maintaining antimicrobial efficacy . For example, compound derivatives tested showed varied effects on L929 cells with some enhancing cell viability at specific concentrations.

The mechanism by which 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca interacts with biological systems remains an area of active research. It is hypothesized that the compound may interact with specific enzymes or receptors:

• Target Interaction : The binding to molecular targets can modulate enzymatic activity or influence signaling pathways involved in microbial resistance and cell proliferation .

Comparative Analysis

To understand the unique properties of 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0,2,6]trideca compared to similar compounds:

Compound Name	Biological Activity	Cytotoxicity Profile
12-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0]trideca	Moderate antibacterial	Low on normal cells
6,7-dihydro-9H-pyrano[4,3-e][1,2,4]triazolo[1,5-a]pyrimidin-9-one	High antifungal	Moderate toxicity

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 11-Oxa-2,3,5,7-tetraazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5-trien-8-one, and what purification methods ensure high yields?

• Methodology : Multi-step organic synthesis is typically required, focusing on cyclization reactions to form the tricyclic framework. Key challenges include nitrogen and oxygen incorporation at specific positions.
• Purification : High-performance liquid chromatography (HPLC) or column chromatography (silica gel) is recommended to isolate the compound from byproducts. High-purity standards (>98%) are critical for reproducibility in downstream applications .
• Example Protocol :

Step	Reaction Type	Reagents	Yield (%)	Purity (%)
1	Cyclization	DCC, DMF	45	85
2	Oxidation	KMnO₄	60	92
3	Purification	HPLC	35	98

Q. Which spectroscopic techniques are most effective for structural characterization of this compound?

• NMR : ¹H and ¹³C NMR confirm proton environments and carbon backbone. NOESY or COSY experiments resolve stereochemical ambiguities.
• X-ray Crystallography : Critical for determining the 3D arrangement of the tricyclic system and verifying bond angles/distances.
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns, distinguishing isomers .

Q. How does the compound’s stability vary under different storage conditions (e.g., temperature, light, humidity)?

• Stability Testing : Accelerated degradation studies (40°C/75% RH for 6 months) reveal decomposition pathways.
• Storage Recommendations : Store in airtight containers at -20°C, protected from light and moisture to prevent hydrolysis or oxidation. Avoid long-term storage without stability reassessment .
• Degradation Products :

Condition	Major Degradants	Mechanism
High Humidity	Hydrolyzed ketone derivatives	Hydrolysis
UV Exposure	Ring-opened fragments	Photodegradation

Advanced Research Questions

Q. How can reaction mechanisms involving this compound be analyzed to resolve contradictory kinetic data?

• Kinetic Isotope Effects (KIE) : Use deuterated analogs to identify rate-determining steps.
• Computational Modeling : Density Functional Theory (DFT) simulations predict transition states and intermediates, reconciling experimental discrepancies.
• In Situ Monitoring : Real-time FTIR or Raman spectroscopy tracks bond changes during reactions .

Q. What computational approaches are suitable for modeling the compound’s interactions with biological targets?

• Molecular Dynamics (MD) : Simulate binding dynamics with enzymes or receptors over nanosecond timescales.
• Docking Studies : AutoDock Vina or Schrödinger Suite predicts binding affinities and active-site interactions.
• QSAR Models : Corrogate substituent effects on bioactivity using Hammett constants or ML-based descriptors .

Q. How can environmental fate studies be designed to assess the compound’s ecological impact?

• Experimental Design : Use randomized block designs (split-split plots) to evaluate abiotic/biotic degradation across soil, water, and air compartments .
• Analytical Workflow :

Matrix	Extraction Method	Detection Limit (ppb)
Water	SPE (C18)	0.1
Soil	Soxhlet (Hexane)	0.5
Biota	QuEChERS	0.2

Q. What strategies mitigate contradictions in biological activity data across in vitro vs. in vivo studies?

• Metabolic Profiling : LC-MS/MS identifies active metabolites or degradation products in vivo.
• Dose-Response Refinement : Use Hill equation models to adjust for bioavailability differences.
• 3D Cell Culture Models : Mimic in vivo conditions better than monolayer cultures, reducing false negatives .